Cas no 51532-42-4 (Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-)
51532-42-4 structure
Product Name:Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
CAS No:51532-42-4
MF:C24H16N2O7
MW:444.393046379089
CID:362059
PubChem ID:1739013
Update Time:2025-04-19
Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-nitro-4-[4-[4-(4-nitrophenoxy)phenoxy]phenoxy]benzene
- Benzene, 1,1//'-oxybis[4-(4-nitrophenoxy)-
- 51532-42-4
- DTXSID60365061
- AKOS001717300
- Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
- SCHEMBL11689190
- Oprea1_584459
- 1-nitro-4-{4-[4-(4-nitrophenoxy)phenoxy]phenoxy}benzene
- AK-918/40167976
-
- Inchi: 1S/C24H16N2O7/c27-25(28)17-1-5-19(6-2-17)31-21-9-13-23(14-10-21)33-24-15-11-22(12-16-24)32-20-7-3-18(4-8-20)26(29)30/h1-16H
- InChI Key: VCHOCAUDXXHUKE-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 444.09578
- Monoisotopic Mass: 444.09575085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 113.97
Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
51532-42-4 (Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-) Related Products
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- 101-63-3(1-nitro-4-(4-nitrophenoxy)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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